Hydron;propanedioate

Specification

• Description: Malonic acid, also known as malonate or H2MALO, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Malonic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Malonic acid has been found in human liver and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, malonic acid is primarily located in the cytoplasm. Malonic acid exists in all eukaryotes, ranging from yeast to humans. In humans, malonic acid is involved in the aspartate metabolism pathway and fatty acid biosynthesis pathway. Malonic acid has been found to be associated with the diseases known as combined malonic and methylmalonic aciduria; malonic acid has also been linked to the inborn metabolic disorders including malonyl-CoA decarboxylase deficiency.; Malonic acid appears as white crystals or crystalline powder. Sublimes in vacuum. (NTP, 1992); Malonic acid is an alpha,omega-dicarboxylic acid in which the two carboxy groups are separated by a single methylene group. It has a role as a human metabolite. It is a conjugate acid of a malonate(1-).
• CAS No.: 118690-08-7
• Molecular Formula: C3H4O4; COOHCH2COOH; C3H4O4
• Molecular Weight: 104.06 g/mol
• IUPAC Name: hydron;propanedioate
• Standard InChI: InChI=1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)
• Standard InChI Key: OFOBLEOULBTSOW-UHFFFAOYSA-N
• SMILES: [H+].[H+].C(C(=O)[O-])C(=O)[O-]
• Canonical SMILES: [H+].[H+].C(C(=O)[O-])C(=O)[O-]
• Boiling Point: 284 °F at 760 mm Hg (decomposes) (NTP, 1992); Decomposes above 140 °C
• Colorform: White crystals; Crystalline powder; Colorless hygroscopic solid which sublimes in vacuum
• Melting Point: 276.1 °F (NTP, 1992); 135 dec °C; 135-137 °C; 135°C